2-Chloropyrimidine-4-carboxyamide

• Molecular Formula: C6H6ClN3O
• Molecular Weight: 171.58 g/mol
• IUPAC Name: 2-(2-chloropyrimidin-4-yl)acetamide
• InChI: InChI=1S/C6H6ClN3O/c7-6-9-2-1-4(10-6)3-5(8)11/h1-2H,3H2,(H2,8,11)
• InChI Key: HRAQCCAJQSNSNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1CC(=O)N)Cl

Description

2-Chloropyrimidine-4-carboxyamide is a useful research compound. Its molecular formula is C6H6ClN3O and its molecular weight is 171.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloropyrimidine-4-carboxyamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloropyrimidine-4-carboxyamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ammonia gas was introduced in 20 ml of tetrahydrofuran at -6° C. for 35 minutes. Then it was heated to 10° C. and 1.5 g (8.47 mmol) of 2-chloropyrimidine-4-carboxylic acid chloride was added. The reaction solution was stirred for 45 minutes at room temperature. Then it was concentrated by evaporation on a rotary evaporator, the residue was poured on 90 ml of saturated NaHCO3 solution, and the aqueous phase was extracted three times with 50 ml of ethyl acetate each. The combined organic phase was washed with saturated NaCl solution, dried on Na2SO4 and concentrated by evaporation on a ratory evaporator. After drying on a high vacuum, 1.07 g of product was obtained as a white solid, corresponding to a yield of 80 percent relative to the 2-chloropyrimidine-4-carboxylic acid chloride used. The melting point of the product was 147.2° to 151.4° C. Other data of the product was: